Cas no 151004-17-0 ((5S)-5-methyl-2,4-Pyrrolidinedione)

• Product Name: (5S)-5-methyl-2,4-Pyrrolidinedione
• CAS No: 151004-17-0
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 1106518
• PubChem ID: 10877081
• Update Time: 2025-04-20

(5S)-5-methyl-2,4-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• (5S)-5-methyl-2,4-Pyrrolidinedione
• (5S)-5-methylpyrrolidine-2,4-dione
• SCHEMBL15357371
• CS-0527184
• AKOS006357471
• 151004-17-0
• (S)-5-Methylpyrrolidine-2,4-dione

• Inchi： 1S/C5H7NO2/c1-3-4(7)2-5(8)6-3/h3H,2H2,1H3,(H,6,8)/t3-/m0/s1
• InChI Key： VKKNQZBZGSFRCA-VKHMYHEASA-N
• SMILES： O=C1CC(N[C@H]1C)=O

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17